Cas no 1261567-15-0 (3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile)

• Product name: 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1261567-15-0
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4801156

3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-13-3-2-8(4-5-18)19-14(13)9-6-11(16)12(17)7-10(9)15/h2-3,6-7H,4H2,1H3
• InChI Key： PCCUVJVSVDIJKE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC=C(CC#N)N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 4.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile

3-Methoxy-2-(2,4,5-Trichlorophenyl)Pyridine-6-Acetonitrile: A Comprehensive Overview

The compound 3-Methoxy-2-(2,4,5-Trichlorophenyl)Pyridine-6-Acetonitrile (CAS No. 1261567-15-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a pyridine ring with a trichlorophenyl group and an acetonitrile substituent. The methoxy group at position 3 of the pyridine ring plays a crucial role in modulating the electronic properties of the molecule, while the trichlorophenyl group contributes to its stability and reactivity. The acetonitrile group at position 6 further enhances the molecule's functional versatility.

Recent studies have highlighted the potential of this compound in advanced materials synthesis. For instance, researchers have explored its use as a precursor in the development of novel coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to act as a versatile ligand has been extensively documented in recent publications, where it has been shown to facilitate the formation of highly porous and stable MOFs with potential applications in gas storage and catalysis.

The synthesis of 3-Methoxy-2-(2,4,5-Trichlorophenyl)Pyridine-6-Acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key innovation in its synthesis lies in the use of palladium-catalyzed cross-coupling reactions, which have enabled researchers to achieve high yields and excellent regioselectivity. This approach not only simplifies the synthetic pathway but also reduces the environmental footprint of the process.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its ability to absorb light across a broad spectrum makes it an attractive candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into OLED structures can significantly improve device efficiency and operational stability. Furthermore, its electronic properties make it suitable for use in organic field-effect transistors (OFETs), where it can serve as an effective semiconducting material.

The structural integrity and chemical stability of 3-Methoxy-2-(2,4,5-Trichlorophenyl)Pyridine-6-Acetonitrile have also been investigated under various conditions. Researchers have found that the compound exhibits remarkable thermal stability up to 300°C under inert atmospheres, making it suitable for high-temperature applications. Additionally, its resistance to hydrolysis under acidic and basic conditions underscores its potential for use in harsh chemical environments.

From an environmental perspective, the compound's biodegradation pathways have been studied to assess its impact on ecosystems. Initial findings suggest that it undergoes slow degradation under aerobic conditions, primarily through oxidative cleavage mechanisms. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 3-Methoxy-2-(2,4,5-Trichlorophenyl)Pyridine-6-Acetonitrile (CAS No. 1261567-15-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing technological innovations.